Cas no 2803860-27-5 (4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid)

• Product Name: 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid
• CAS No: 2803860-27-5
• MF: C₂₀H₁₇NO₆
• MW: 367.352085828781
• CID: 5854632
• Update Time: 2025-10-31

4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid

• Inchi： 1S/C20H17NO6/c1-12-15-8-7-14(9-17(15)27-19(24)16(12)10-18(22)23)21-20(25)26-11-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,21,25)(H,22,23)
• InChI Key： KHEXNJPKRQVHSQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(NC(OCC3=CC=CC=C3)=O)=CC=C2C(C)=C1CC(O)=O

Experimental Properties

• Density: 1.384±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.5±50.0 °C(Predicted)
• pka: 3.78±0.10(Predicted)

Additional information on 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid

4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic Acid (CAS No. 2803860-27-5): A Comprehensive Overview

4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid, identified by its CAS number 2803860-27-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The structure of this compound encompasses several key functional groups, including a benzopyran core, an amide moiety, and a carboxylic acid group. The benzopyran scaffold is particularly noteworthy, as it is a common motif found in various bioactive natural products and synthetic drugs. The presence of the phenylmethoxy carbonyl group further enhances its chemical diversity, making it a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in heterocyclic compounds due to their wide range of biological activities. Benzopyrans, in particular, have been extensively studied for their potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The specific substitution pattern in 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid suggests that it may exhibit inhibitory effects on certain enzymes and receptors involved in these pathologies.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the benzopyran core and the amide group provides a scaffold that can be modified to optimize pharmacokinetic properties and target specificity. Researchers have been exploring various derivatives of this compound to enhance its solubility, bioavailability, and binding affinity to biological targets.

The amide functionality in 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid is particularly interesting from a pharmacological perspective. Amides are well-known for their ability to interact with biological systems through hydrogen bonding and other non-covalent interactions. This property makes them valuable in the design of drugs that require precise targeting and high affinity for their intended receptors.

Recent studies have highlighted the importance of benzopyran derivatives in the development of anti-inflammatory agents. The structural features of 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid align well with known pharmacophores responsible for anti-inflammatory activity. Specifically, the presence of the carboxylic acid group and the aromatic ring system suggests that this compound may modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its potential anti-inflammatory properties, 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid has shown promise in preclinical studies as a candidate for anticancer therapy. The benzopyran core is known to exhibit chemopreventive and chemotherapeutic effects by inducing apoptosis and inhibiting cell proliferation. The specific substitution pattern in this compound may enhance these effects by improving its ability to penetrate cellular membranes and reach intracellular targets.

The role of computational chemistry in the study of 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid cannot be overstated. Advanced computational methods have enabled researchers to predict the biological activity of this compound with high accuracy before conducting expensive wet-lab experiments. Molecular docking simulations have been particularly useful in identifying potential binding interactions between this compound and target proteins.

The synthesis of 4-Methyl-2-oxo-7-[[(phenylmethoxy)carbonyl]amino]-2H-1-benzopyran-3-acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key transformations, including condensation reactions, cyclization processes, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity.

The development of efficient synthetic routes has been crucial for the study of this compound. Researchers have employed various catalytic systems and reaction conditions to streamline the synthesis process. These efforts have not only improved the accessibility of 4-Methyl-2 oxo -7 -[[ (< strong > phenylmethoxy ) carbonyl ] amino ] - 2 H - 1 - benzopyran - 3 - acetic acid but also provided valuable insights into its structural features.

In conclusion, 4-Methyl - 2 oxo -7 -[[ (< strong > phenylmethoxy ) carbonyl ] amino ] - 2 H - 1 - benzopyran - 3 - acetic acid (CAS No. 2803860 -27 -5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an important role in the development of novel drugs.